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Compound of Interest

cis-Tetrahydrofuran-2,5-
Compound Name:
dicarboxylic acid

Cat. No.: B1140402

Essential Safety and Handling Guide for cis-
Tetrahydrofuran-2,5-dicarboxylic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling cis-Tetrahydrofuran-2,5-dicarboxylic acid in a laboratory setting.
It is intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize risks.

Personal Protective Equipment (PPE)

Proper personal protective equipment is critical to ensure safety when handling cis-
Tetrahydrofuran-2,5-dicarboxylic acid. The following table summarizes the recommended
PPE based on available safety data.
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Personal Protective

Specifications and

Body Part .
Equipment Remarks
Must be tightly fitting with side-
shields, conforming to EN 166
Eyes/Face Safety Goggles (EV) or NIOSH (US) standards
to protect against dust
particles.[1]
Wear fire/flame resistant and
impervious clothing to prevent
Skin Protective Clothing skin contact.[1] A standard lab
coat is recommended for all
procedures.
Chemically resistant gloves
(e.g., nitrile) should be worn.
Gloves

Inspect gloves for any tears or

holes before use.

Respiratory

Respirator

A full-face respirator should be
used if exposure limits are
exceeded, or if irritation or
other symptoms are
experienced.[1] Ensure
adequate ventilation to
minimize the need for

respiratory protection.[1]

Operational Plan

1. Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust.[1]

e Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.
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2. Handling Procedures:

Avoid the formation of dust during handling.[1]

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling the substance.

3. Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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Situation First-Aid Measures

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation . . i o
breathing, give artificial respiration and seek
immediate medical attention.[1]
Immediately remove contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[1]

Rinse cautiously with pure water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ] o

easy to do. Continue rinsing and consult a

doctor.[1]

Rinse the mouth with water. Do not induce
) vomiting. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Use dry chemical, carbon dioxide, or alcohol-
resistant foam to extinguish.[1] Firefighters

Fire
should wear self-contained breathing apparatus.

[1]

Prevent further leakage or spillage if it is safe to
Accidental Release do so. Avoid dust formation.[1] Collect the

spilled material and arrange for disposal.[1]

Disposal Plan

o Dispose of cis-Tetrahydrofuran-2,5-dicarboxylic acid and any contaminated materials in
accordance with local, state, and federal regulations.

e Do not allow the chemical to enter drains or waterways.

Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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